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Compound of Interest

Compound Name: 4'-Chloroacetophenone

Cat. No.: B041964

An In-depth Technical Guide to 4'-
Chloroacetophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'-Chloroacetophenone, also known as p-chloroacetophenone, is an aromatic ketone with the
chemical formula CsH7CIO.[1] It is a versatile chemical intermediate with significant
applications in the pharmaceutical, agrochemical, and fine chemical industries.[2][3] This
compound serves as a crucial building block in the synthesis of various active pharmaceutical
ingredients (APIs) and is also utilized in the production of fluorescent whitening agents and
fragrances.[2][3] Structurally, it consists of an acetophenone molecule substituted with a
chlorine atom at the para position of the phenyl ring.[4] Depending on the ambient temperature,
it can exist as a white to off-white crystalline solid or a colorless to pale yellow liquid.[3][5]

Core Physical and Chemical Properties

The fundamental properties of 4'-Chloroacetophenone are summarized in the tables below,
providing a comprehensive overview for laboratory and development use.

General Properties
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Property Value
CAS Number 99-91-2[1]
Molecular Formula CsH7CIO[1][6]

Molecular Weight

154.59 g/mol [1][7]

Appearance

White or Colorless to Light yellow powder, lump,

or clear liquid[1][8][9]

Odor

Sweet, mild, hay-like[1]

Physical Properties

Property Value
Melting Point 14-21 °C (lit.)[1][6][71[9]
Boiling Point 230-237 °C (lit.)[6][8][9]

106 °C at 1.33 kPa[9]

99 °C at 0.93 kPa[9]

Density

1.192 g/mL at 25 °C (lit.)[1][°]

Refractive Index

n20/D 1.554 (lit.)[1][°]

Vapor Pressure

8 mmHg at 90 °C[1][9]

Flash Point

90 °C (194 °F) - closed cup[1][9]

LogP (Octanol/Water)

2.32 at 20 °C[1]

- olubili

Solvent

Solubility

Water

Insoluble; 111 mg/L at 25 °C (slow
decomposition)[1][6][8][9]

Organic Solvents

Soluble/Miscible with alcohol, ether, ethanol,

methanol, and acetone[5][6][8]
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Spectral Data

Technique

Data

1H NMR (CDCls)

5 2.61 (s, 3H), 7.45 (d, J = 8.5 Hz, 2H), 7.91 (d,
J = 8.5 Hz, 2H)[10]

13C NMR (CDCls)

0 26.5, 128.9, 129.7, 135.4, 139.6, 196.8[10]

IR (KBr)

v: 1691, 1589, 1399, 1213, 1093, 997, 818, 780
cm~1 (for 2-Chloro-1-(4-chlorophenyl)ethanone,

a related compound)[11]

UV Absorption (Alcohol)

Maxima at 249 nm (log €= 4.23), 272 nm (log &=
2.95), 284 nm (log €= 2.70)[4]

Mass Spectrometry

Atlas of Mass Spectral Data, John Wiley &
Sons, New York: 921[4]

Experimental Protocols

Synthesis of 4'-Chloroacetophenone via Friedel-Crafts

Acylation

A common and efficient method for synthesizing 4'-Chloroacetophenone is the Friedel-Crafts

acylation of chlorobenzene with an acylating agent like acetyl chloride or acetic anhydride,

using a Lewis acid catalyst such as aluminum chloride (AICIs).[12][13][14]

Materials:

Chlorobenzene

Acetyl chloride (or Acetic Anhydride)

Anhydrous Aluminum Chloride (AICI3)

1,2-dichloroethane (solvent)

Water
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Saturated sodium bicarbonate solution
Brine
Anhydrous sodium sulfate

Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a reflux condenser and a
dropping funnel, add anhydrous aluminum chloride and the solvent (e.g., 1,2-
dichloroethane).[12] Cool the mixture in an ice bath.

Addition of Reactants: Slowly add a mixture of chlorobenzene and acetyl chloride to the
cooled AICIs suspension with constant stirring.[12][15] The rate of addition should be
controlled to manage the initial exothermic reaction.

Reaction: After the addition is complete, the mixture is typically stirred at room temperature
for a few hours and then heated to reflux (e.g., 50-60°C) for several hours to ensure the
reaction goes to completion.[12][15]

Quenching: Cool the reaction mixture to room temperature and then carefully pour it over
crushed ice or into a mixture of ice and concentrated hydrochloric acid. This step hydrolyzes
the aluminum chloride-ketone complex to liberate the product.[15]

Work-up and Extraction: Transfer the mixture to a separatory funnel. Separate the organic
layer. Wash the organic layer sequentially with water, a saturated sodium bicarbonate
solution (to neutralize any remaining acid), and finally with brine.[12]

Drying and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and
remove the solvent under reduced pressure.[12] The crude 4'-Chloroacetophenone can
then be purified by vacuum distillation or recrystallization.[12]

Synthesis of 4'-Chloroacetophenone Oxime

This protocol demonstrates a typical reaction of the ketone functional group in 4'-

Chloroacetophenone.
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Materials:

4'-Chloroacetophenone

Hydroxylamine hydrochloride

Sodium hydroxide

Ethyl alcohol

Water

Hydrochloric acid (concentrated)

Beakers, hot plate

Procedure:

Dissolution: Dissolve 15.5 grams (approx. 0.1 mole) of 4'-chloroacetophenone in 50 mL of
ethyl alcohol in a 250 mL beaker.[16]

Addition of Reagents: To this solution, add a solution of 15 grams (0.214 mole) of
hydroxylamine hydrochloride dissolved in 30 mL of water.[16]

Base Addition: Subsequently, add a solution of 10 grams (0.25 mole) of sodium hydroxide
dissolved in 30 mL of water to the beaker.[16]

Heating: Heat the resulting solution for 10 minutes on a hot plate.[16]

Precipitation: Cool the reaction mixture to room temperature and pour it into approximately
250 mL of cold water.[16]

Acidification and Isolation: Acidify the mixture to a pH of 3 to 5 with concentrated
hydrochloric acid.[16]

Filtration: Collect the resulting white solid product by filtration, wash with water, and dry. This
yields the crude 4-chloroacetophenone oxime.[16]
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Visualizations
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Caption: Synthesis of 4'-Chloroacetophenone via Friedel-Crafts Acylation.
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Caption: General Experimental Workflow for Synthesis and Purification.
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Chemical Reactivity and Applications

4'-Chloroacetophenone is a valuable precursor in organic synthesis due to the reactivity of its

functional groups—the ketone and the chlorinated aromatic ring.

Pharmaceutical Intermediate: It is a key starting material for synthesizing various
pharmaceuticals.[2][3] For instance, it is used in the synthesis of intermediates for non-
steroidal anti-inflammatory drugs (NSAIDs) like biphenylacetic acid.[17]

Agrochemicals: The compound serves as an intermediate in the production of certain
pesticides and herbicides.[2][17]

Fluorescent Whitening Agents: It is used in the manufacturing of optical brighteners, which
are added to detergents and paper products.[3][9]

Riot Control Agent: Historically, related compounds like chloroacetophenone have been used
as tear gas agents.[1][4]

Organic Synthesis: The ketone group can undergo various reactions such as oxidation,
reduction, and condensation, while the chloro-substituted ring can participate in nucleophilic
aromatic substitution and cross-coupling reactions, making it a versatile building block for
more complex molecules.[2]

Safety and Handling

4'-Chloroacetophenone is classified as harmful and an irritant.[9]

Hazards: It is harmful if swallowed and causes eye irritation. It can also be irritating to the
respiratory system and skin.[9]

Handling: Handle with appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat.[9] Use in a well-ventilated area or under a fume hood.

Storage: Store in a cool, dry place in a tightly sealed container, away from incompatible
materials and sources of ignition.[4][9] It is stable under normal storage conditions.[4]

Environmental Hazards: The substance is harmful to aquatic organisms.[18] Do not empty
into drains.[18]
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This

technical guide provides a detailed overview of the physical and chemical properties,

synthesis, and applications of 4'-Chloroacetophenone, intended to support professionals in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of 4'-
Chloroacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041964#physical-and-chemical-properties-of-4-
chloroacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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